![molecular formula C17H14FNO5 B4631164 N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-fluorophenoxy)acetamide](/img/structure/B4631164.png)
N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-fluorophenoxy)acetamide
Overview
Description
N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-fluorophenoxy)acetamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. This compound is a member of the indazole family of synthetic cannabinoids and is structurally similar to other compounds such as JWH-018 and AM-2201.
Mechanism of Action
N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-fluorophenoxy)acetamide exerts its effects by binding to CB1 and CB2 receptors in the brain, which are involved in the regulation of various physiological processes, including pain sensation, appetite, and mood. This compound has been shown to have a high affinity for these receptors, resulting in potent effects on the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to produce a variety of biochemical and physiological effects, including increased heart rate, decreased blood pressure, and alterations in mood and cognition. This compound has also been shown to have analgesic properties, making it a potential candidate for the treatment of pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-fluorophenoxy)acetamide in scientific research is its potency and selectivity for cannabinoid receptors. This compound has been shown to produce robust effects on these receptors, making it a valuable tool for studying the role of these receptors in various physiological processes. However, one limitation of using this compound is its potential for abuse and misuse, which requires careful handling and storage to ensure the safety of researchers.
Future Directions
There are several potential future directions for research involving N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-fluorophenoxy)acetamide. One area of interest is the development of novel cannabinoid receptor ligands that have improved selectivity and potency compared to existing compounds. Additionally, there is a need for further research into the potential therapeutic applications of this compound, particularly in the treatment of pain and other neurological disorders. Finally, there is a need for continued research into the potential risks and safety concerns associated with the use of this compound in scientific research.
Scientific Research Applications
N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-fluorophenoxy)acetamide has been used in a variety of scientific research studies, particularly in the field of cannabinoid receptor pharmacology. This compound has been shown to bind to both CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of cannabinoids.
properties
IUPAC Name |
N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-fluorophenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO5/c1-10(20)13-6-15-16(24-9-23-15)7-14(13)19-17(21)8-22-12-4-2-11(18)3-5-12/h2-7H,8-9H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXIZAGYLQUCGDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=C(C=C1NC(=O)COC3=CC=C(C=C3)F)OCO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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